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Compound of Interest

Compound Name: O-Desmethyl Tramadol-d6

Cat. No.: B1145074 Get Quote

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to O-Desmethyl Tramadol-d6, a deuterated internal standard crucial for

the accurate quantification of O-Desmethyl Tramadol. The information is compiled from publicly

available data sheets and certificates of analysis from various suppliers, intended for

researchers, scientists, and professionals in drug development.

Compound Information
O-Desmethyl Tramadol-d6 is the stable isotope-labeled form of O-desmethyltramadol, the

primary active metabolite of the analgesic drug Tramadol.[1][2] Its primary application is as an

internal standard in quantitative analyses, such as mass spectrometry-based methods, to

ensure accuracy and precision by correcting for matrix effects and variations during sample

processing.[3][4][5]

The compound is available from several suppliers, often as a certified reference material

(CRM), manufactured and tested under ISO/IEC 17025 and ISO 17034 standards.[3]

Quantitative Data
The following tables summarize the key quantitative data for O-Desmethyl Tramadol-d6,

compiled from various sources.

Table 1: General Chemical Properties
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Property Value Source

Chemical Name

rel-3-[(1R,2R)-2-[(dimethyl-d3

amino)methyl]-1-

hydroxycyclohexyl]-phenol,

monohydrochloride

[3][6]

Synonyms
O-Desmethyltramadol-d6,

ODMT-d6
[3][6][7]

CAS Number
1261393-87-6 (hydrochloride

form)
[3][6]

873928-73-5 (free base) [7]

Molecular Formula
C₁₅H₁₇D₆NO₂ • HCl

(hydrochloride form)
[3][6]

C₁₅H₁₇D₆NO₂ (free base) [7]

Formula Weight
291.8 g/mol (hydrochloride

form)
[3][6]

255.39 g/mol (free base) [7]

Purity >95% (HPLC) [6][7]

Table 2: Physical and Storage Information
Property Value Source

Formulation
A 1 mg/ml solution in methanol

or neat solid
[3][6]

Appearance Not specified in search results

Storage Temperature -20°C [3][6][7]

Stability ≥ 3 years (in solution at -20°C) [3]

Experimental Protocols
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Detailed experimental protocols for the analysis of O-Desmethyl Tramadol-d6 are often

proprietary to the manufacturer. However, based on the analytical techniques mentioned in the

available documentation (HPLC, GC-MS, LC-MS), a general outline of these methodologies

can be provided.

Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is a common technique for the quantification of O-Desmethyl Tramadol, utilizing O-
Desmethyl Tramadol-d6 as an internal standard.[1][4][5]

Objective: To separate O-Desmethyl Tramadol from other components in a sample matrix and

quantify it using its deuterated internal standard.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Mass Spectrometer (e.g., Triple Quadrupole)

General Procedure:

Sample Preparation: Biological samples (e.g., plasma, urine) are typically prepared using

protein precipitation or solid-phase extraction to remove interfering substances.

Internal Standard Spiking: A known concentration of O-Desmethyl Tramadol-d6 is added to

the sample and calibration standards.

Chromatographic Separation: The prepared sample is injected into the HPLC system. A

reversed-phase C18 column is commonly used with a mobile phase gradient of an aqueous

buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).

Mass Spectrometric Detection: The eluent from the HPLC is introduced into the mass

spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode,

monitoring specific precursor-to-product ion transitions for both the analyte and the internal

standard.

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is another established method for the analysis of Tramadol and its metabolites.[8]

Objective: To separate and quantify O-Desmethyl Tramadol after derivatization, using O-
Desmethyl Tramadol-d6 as an internal standard.

Instrumentation:

Gas Chromatograph

Mass Spectrometer

General Procedure:

Sample Preparation: Similar to LC-MS, samples are extracted to isolate the analytes.

Derivatization: Due to the polar nature of O-Desmethyl Tramadol, a derivatization step (e.g.,

silylation) is often required to increase its volatility for GC analysis.[8]

Internal Standard Spiking: A known amount of O-Desmethyl Tramadol-d6 is added prior to

extraction.

GC Separation: The derivatized extract is injected into the GC, where it is vaporized and

separated on a capillary column (e.g., a non-polar or medium-polarity column).

MS Detection: The separated compounds are detected by the mass spectrometer, typically

in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for the derivatized

analyte and internal standard.[8]

Visualizations
The following diagrams illustrate common workflows and concepts relevant to the analysis of

O-Desmethyl Tramadol-d6.
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Caption: General workflow for the quantification of O-Desmethyl Tramadol using LC-MS with O-
Desmethyl Tramadol-d6 as an internal standard.
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Caption: Logical relationship between Tramadol, its active metabolite O-Desmethyl Tramadol,

and the deuterated internal standard used for its quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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